Cas no 2679933-59-4 (rac-benzyl N-{(1R,2R,4S)-2-hydroxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}carbamate)

• Product Name: rac-benzyl N-{(1R,2R,4S)-2-hydroxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}carbamate
• CAS No: 2679933-59-4
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5619139
• PubChem ID: 165920766
• Update Time: 2025-05-30

rac-benzyl N-{(1R,2R,4S)-2-hydroxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2679933-59-4
• rac-benzyl N-{[(1R,2R,4S)-2-hydroxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclopentyl]methyl}carbamate
• EN300-28295643
• rac-benzyl N-{(1R,2R,4S)-2-hydroxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}carbamate

• Inchi： 1S/C17H22N4O3/c1-21-11-19-20-16(21)13-7-14(15(22)8-13)9-18-17(23)24-10-12-5-3-2-4-6-12/h2-6,11,13-15,22H,7-10H2,1H3,(H,18,23)/t13-,14+,15+/m0/s1
• InChI Key： PWZKSHFOHKJEDH-RRFJBIMHSA-N
• SMILES： O[C@@H]1C[C@@H](C2=NN=CN2C)C[C@@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.3Ų

Additional information on rac-benzyl N-{(1R,2R,4S)-2-hydroxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}carbamate

Racemic Benzyl N-{(1R,2R,4S)-2-Hydroxy-4-(4-Methyl-4H-1,2,4-Triazol-3-Yl)cyclopentylmethyl}Carbamate: A Comprehensive Overview

Racemic Benzyl N-{(1R,2R,4S)-2-Hydroxy-4-(4-Methyl-4H-1,2,4-Triazol-3-Yl)cyclopentylmethyl}Carbamate (CAS No. 2679933-59-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a cyclopentane ring, a triazole moiety, and a carbamate group. The stereochemistry of the compound is defined by the (1R,2R,4S) configuration at the cyclopentane ring, which plays a crucial role in its biological activity and chemical reactivity.

The benzyl carbamate group attached to the cyclopentane ring contributes to the compound's stability and solubility properties. Recent studies have shown that such groups are often utilized in drug design to enhance bioavailability and reduce toxicity. The presence of the triazole ring, particularly the 1,2,4-triazole derivative with a methyl substituent at position 4, adds electronic complexity to the molecule. This feature is known to enhance hydrogen bonding capabilities and improve interactions with biological targets.

One of the most intriguing aspects of this compound is its stereogenic center at position 1 of the cyclopentane ring. This stereochemistry significantly influences the compound's pharmacokinetic profile and its ability to interact with specific biological receptors. Recent research has highlighted the importance of stereochemistry in drug design, particularly in achieving high selectivity and potency in therapeutic applications.

From a synthetic perspective, the preparation of racemic benzyl N-{(1R,2R,4S)-...}carbamate involves multi-step reactions that require precise control over stereochemical outcomes. The synthesis typically begins with the formation of the cyclopentane ring through methods such as ring-closing metathesis or intramolecular cyclization. Subsequent steps involve functionalization of the ring with hydroxyl and triazole groups, followed by carbamate formation via nucleophilic substitution or coupling reactions.

The compound's potential applications are vast and span across multiple disciplines. In pharmacology, it has shown promise as a lead compound for developing new drugs targeting specific enzymes or receptors. For instance, its ability to form hydrogen bonds makes it an ideal candidate for inhibiting proteases or kinases involved in disease pathways such as cancer or inflammation.

In agrochemicals, this compound could serve as a template for designing novel pesticides or herbicides due to its unique structural features that may enhance selectivity towards agricultural pests while minimizing environmental impact. Recent advancements in green chemistry have emphasized the importance of designing compounds with high efficiency and low toxicity—a trait that this compound appears to possess.

Moreover, the triazole moiety within this molecule has been associated with antifungal and antibacterial activities in previous studies. This suggests that further research into its microbiological properties could uncover new avenues for antimicrobial drug development.

From an analytical standpoint, characterizing this compound requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the stereochemistry and purity of the synthesized product. Additionally, computational chemistry tools like molecular docking simulations can provide insights into how this compound interacts with biological targets at the molecular level.

In conclusion, racemic benzyl N-{(1R,2R,4S)-...}carbamate (CAS No. 2679933-59-4) represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications in science and industry. With ongoing advancements in synthetic methodologies and computational modeling techniques